Cas no 1246816-67-0 (4-Hydrazinobenzoic Acid-d4 Hydrochloride)

• Product Name: 4-Hydrazinobenzoic Acid-d4 Hydrochloride
• CAS No: 1246816-67-0
• MF: C₇H₉ClN₂O₂
• MW: 192.636207342148
• CID: 1061915
• PubChem ID: 71748776
• Update Time: 2025-07-23

4-Hydrazinobenzoic Acid-d4 Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Hydrazinobenzoic Acid-d4 Hydrochloride
• 2,3,5,6-tetradeuterio-4-hydrazinylbenzoic acid,hydrochloride
• (4-Carboxyphenyl)hydrazine-d4 Monohydrochloride
• 4-Carboxyphenylhydrazine-d4 Hydrochloride
• 4-Carboxyphenylhydrazinium-d4 Chloride
• 4-Hydrazinyl-benzoic Acid-d4 Hydrochloride
• p-Carboxyphenylhydrazine-d4 Hydrochloride
• p-Hydrazinobenzoic Acid-d4 Hydrochloride
• 2,3,5,6-tetradeuterio-4-hydrazinylbenzoic acid;hydrochloride
• 1246816-67-0
• DTXSID70857700
• DB-305938
• 4-Hydrazinyl(~2~H_4_)benzoic acid--hydrogen chloride (1/1)

• Inchi： 1S/C7H8N2O2.ClH/c8-9-6-3-1-5(2-4-6)7(10)11;/h1-4,9H,8H2,(H,10,11);1H/i1D,2D,3D,4D;
• InChI Key： XHLQMKQBCHYRLC-FOMJDCLLSA-N
• SMILES： Cl.OC(C1C([2H])=C([2H])C(=C([2H])C=1[2H])NN)=O

Computed Properties

• Exact Mass: 192.06000
• Monoisotopic Mass: 192.0603622g/mol
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.4Ų

Experimental Properties

• PSA: 75.35000
• LogP: 2.24570

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on 4-Hydrazinobenzoic Acid-d4 Hydrochloride

Professional Introduction to 4-Hydrazinobenzoic Acid-d4 Hydrochloride (CAS No: 1246816-67-0)

4-Hydrazinobenzoic Acid-d4 Hydrochloride, with the chemical formula C₇H₁₁ClN₃D₄·HCl, is a deuterated derivative of 4-hydrazinobenzoic acid. This compound has garnered significant attention in the field of pharmaceutical research and molecular biology due to its unique isotopic labeling properties and potential applications in drug development and metabolic studies. The inclusion of deuterium atoms (D) at specific positions enhances the compound's stability and sensitivity in nuclear magnetic resonance (NMR) spectroscopy, making it an invaluable tool for structural elucidation and kinetic studies.

The CAS No 1246816-67-0 uniquely identifies this compound in scientific literature and databases, ensuring precise referencing and procurement. As a hydrochloride salt, 4-Hydrazinobenzoic Acid-d4 Hydrochloride exhibits improved solubility in aqueous solutions, facilitating its use in a wide range of biochemical assays. The compound's hydrazine moiety (–NH₂) makes it a versatile intermediate in organic synthesis, particularly in the formation of Schiff bases and heterocyclic compounds, which are crucial in medicinal chemistry.

In recent years, the demand for labeled compounds has surged due to advancements in analytical techniques and the need for high-resolution structural analysis. The deuterated version of 4-hydrazinobenzoic acid offers researchers a means to study metabolic pathways and drug interactions with greater precision. For instance, studies have shown that deuterated compounds can provide insights into enzyme kinetics by reducing background noise in NMR spectra, thereby enhancing the detection of low-abundance species.

One of the most compelling applications of 4-Hydrazinobenzoic Acid-d4 Hydrochloride is in the synthesis of radiolabeled probes for positron emission tomography (PET) imaging. PET scans are increasingly used in oncology to detect tumors and monitor treatment responses. The incorporation of deuterium atoms can improve the pharmacokinetic properties of radiolabeled drugs, allowing for more accurate diagnostics and therapeutic monitoring. Research has demonstrated that hydrazino-substituted benzoic acid derivatives exhibit promising bioactivity in preclinical models, making them attractive candidates for further development.

The pharmaceutical industry has also explored 4-Hydrazinobenzoic Acid-d4 Hydrochloride as a precursor in the synthesis of novel antimicrobial agents. The hydrazine group can react with carboxylic acids or aldehydes to form hydrazones, which are known to possess antibacterial and antifungal properties. Deuterium labeling can further stabilize these intermediates during synthetic processes, ensuring higher yields and purity. Recent studies have highlighted the potential of such derivatives in combating multidrug-resistant pathogens, underscoring their therapeutic significance.

Another area where this compound shines is in environmental science. The use of deuterated compounds allows researchers to track environmental pollutants and their degradation pathways with exceptional accuracy. For example, 4-Hydrazinobenzoic Acid-d4 Hydrochloride can be used as a tracer to study the fate of hydrazine-based compounds in aquatic ecosystems. This information is crucial for developing strategies to mitigate environmental contamination and protect ecosystems from hazardous substances.

The synthesis of 4-Hydrazinobenzoic Acid-d4 Hydrochloride involves multi-step organic reactions, typically starting from commercially available benzoic acid derivatives. The introduction of deuterium atoms requires careful control over reaction conditions to ensure high isotopic enrichment. Advances in deuteration techniques, such as catalytic hydrogenation using deuterated hydrogen gas (D₂), have made it possible to achieve high levels of deuterium incorporation efficiently.

In conclusion, 4-Hydrazinobenzoic Acid-d4 Hydrochloride (CAS No: 1246816-67-0) is a multifaceted compound with broad applications across pharmaceuticals, environmental science, and analytical chemistry. Its unique isotopic labeling properties make it an indispensable tool for researchers seeking precision in structural elucidation and metabolic studies. As scientific understanding evolves, the utility of this compound is expected to expand further, driving innovation in drug discovery and environmental monitoring.